Cas no 100058-61-5 (3-(benzyloxy)cyclobutan-1-ol)

• Product Name: 3-(benzyloxy)cyclobutan-1-ol
• CAS No: 100058-61-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD21756137
• CID: 1031846
• PubChem ID: 22609921
• Update Time: 2025-06-17

3-(benzyloxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)cyclobutanol
• 3-(phenylmethoxy)cyclobutan-1-ol
• 3-Hydroxycyclobutanone
• trans-3-(Benzyloxy)cyclobutanol
• cis-3-(benzyloxy)cyclobutanol
• cis-3-(Benzyloxy)cyclobutan-1-ol
• 3-(benzyloxy)cyclobutan-1-ol
• (1s,3s)-3-(Benzyloxy)cyclobutanol
• (1R,3r)-3-(benzyloxy)cyclobutanol
• 3-Benzyloxycyclobutanol
• Cyclobutanol, 3-(phenylmethoxy)-
• (1R,3R)-3-(BENZYLOXY)CYCLOBUTAN-1-OL
• 3-phenylmethoxycyclobutan-1-ol
• ZGSDRBWWICYJBU-UHFFFAOYSA-N
• ZGSDRBWWICYJBU-P
• SY099544
• AS-51329
• A897632
• STL556738
• 233276-35-2
• TRANS-3-(BENZYLOXY)CYCLOBUTAN-1-OL
• CS-0017753
• MFCD18633183
• P13161
• (1s,3s)-3-Benzyloxycyclobutanol
• DS-15695
• SY099543
• SCHEMBL426503
• P15671
• AKOS006370224
• cis-3-benzyloxy-1-hydroxycyclobutane
• 1383813-54-4
• AKOS026744063
• BBL102929
• EN300-182440
• Cyclobutanol, 3-(phenylmethoxy)-, trans-
• SB20577
• SY048107
• MFCD21756137
• 100058-61-5
• SCHEMBL16533210
• (1s,3s)-3-(benzyloxy)cyclobutan-1-ol
• AKOS015710824
• ZGSDRBWWICYJBU-PHIMTYICSA-N
• DA-34972
• EN300-193030
• SCHEMBL989536
• SB15893
• EN300-177181
• AS-52801
• DA-24981
• MFCD22397416
• PB36158
• CS-0043685
• CS-0047819
• SCHEMBL20442733
• SB15894
• SCHEMBL18775111
• Cyclobutanol, 3-(phenylmethoxy)-, cis-

• MDL： MFCD21756137
• Inchi： 1S/C11H14O2/c12-10-6-11(7-10)13-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： ZGSDRBWWICYJBU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C1)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.5

3-(benzyloxy)cyclobutan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(benzyloxy)cyclobutan-1-ol

Introduction to 3-(benzyloxy)cyclobutan-1-ol (CAS No. 100058-61-5)

3-(benzyloxy)cyclobutan-1-ol, with the CAS number 100058-61-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique cyclobutyl ring and a benzyloxy substituent, which endow it with a range of chemical and physical properties that make it a valuable building block in various applications.

The molecular formula of 3-(benzyloxy)cyclobutan-1-ol is C₁₀H₁₂O₂, and its molecular weight is approximately 164.2 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its chemical structure features a cyclobutyl ring with a hydroxyl group at the 1-position and a benzyloxy group at the 3-position, which can be synthesized through various routes including nucleophilic substitution reactions and Grignard reactions.

In the realm of organic synthesis, 3-(benzyloxy)cyclobutan-1-ol serves as an important intermediate for the preparation of more complex molecules. Its cyclobutyl ring provides a rigid scaffold that can be functionalized in multiple ways, making it useful in the synthesis of natural products, pharmaceuticals, and advanced materials. Recent studies have explored the use of this compound in the development of novel catalysts and ligands for asymmetric synthesis, where its chiral properties can be harnessed to achieve high enantioselectivity.

In medicinal chemistry, 3-(benzyloxy)cyclobutan-1-ol has shown promise as a lead compound for drug discovery. Its unique structure allows for the modulation of biological activity through structural modifications. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is its use as a precursor for the synthesis of antiviral agents, where its cyclobutyl ring and benzyloxy substituent contribute to enhanced binding affinity and selectivity.

The physical properties of 3-(benzyloxy)cyclobutan-1-ol, such as its boiling point and refractive index, are crucial for its handling and storage. The compound has a boiling point around 240°C at atmospheric pressure and a refractive index of approximately 1.525 at 20°C. These properties make it suitable for use in high-temperature processes and optical applications. Additionally, its low toxicity and environmental stability further enhance its appeal as a research tool and industrial reagent.

In materials science, 3-(benzyloxy)cyclobutan-1-ol has been explored for its potential in polymer chemistry. Its cyclobutyl ring can be incorporated into polymer chains to impart unique mechanical properties such as flexibility and thermal stability. Recent studies have demonstrated the use of this compound in the synthesis of block copolymers with tailored architectures, which have applications in drug delivery systems, coatings, and adhesives.

The synthetic accessibility of 3-(benzyloxy)cyclobutan-1-ol has also been improved through advancements in catalytic methods. Transition metal-catalyzed reactions, particularly those involving palladium and ruthenium catalysts, have been developed to efficiently synthesize this compound from readily available starting materials. These methods not only enhance yield but also reduce environmental impact by minimizing waste generation.

In conclusion, 3-(benzyloxy)cyclobutan-1-ol (CAS No. 100058-61-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications for this compound, solidifying its position as a key player in modern chemical research.